Cas no 181997-13-7 (3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline)

• Product Name: 3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline
• CAS No: 181997-13-7
• MF: C₈H₇FN₄
• MW: 178.166383981705
• MDL: MFCD08699587
• CID: 1373743
• PubChem ID: 22329546
• Update Time: 2025-04-20

3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-4-(1H-1,2,4-triazol-1-yl)-
• 1-(4-amino-2-fluorophenyl)-1H-1,2,4-triazole
• 3-fluoro-4-(1,2,4-triazol-1-yl)aniline
• 3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline
• DB-345264
• 3-fluoro-4-(1H-[1,2,4]-triazol-1-yl)phenyl amine
• STK351415
• VZQVLZBWWQBKFP-UHFFFAOYSA-N
• 3-fluoro-4-[1,2,4]triazol-1-yl-phenylamine
• SCHEMBL2658961
• CS-0249843
• EN300-45385
• Z362635018
• G50178
• AKOS000318507
• MFCD08699587
• 181997-13-7
• DTXSID80624884

• MDL： MFCD08699587
• Inchi： 1S/C8H7FN4/c9-7-3-6(10)1-2-8(7)13-5-11-4-12-13/h1-5H,10H2
• InChI Key： VZQVLZBWWQBKFP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=NC=N1)N

Computed Properties

• Exact Mass: 178.06561
• Monoisotopic Mass: 178.06547440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles